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Compound of Interest

Compound Name: 2-(2-Aminophenyl)indole

Cat. No.: B1595303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, hazards, and handling

information for 2-(2-Aminophenyl)indole. The information is compiled from available safety

data sheets and chemical databases to ensure a high standard of accuracy and relevance for

professionals in research and drug development. This document emphasizes safe laboratory

practices and provides clear guidance on hazard mitigation and emergency procedures.

Chemical Identification and Physical Properties
2-(2-Aminophenyl)indole is an organic compound with the molecular formula C₁₄H₁₂N₂ and a

molecular weight of 208.26 g/mol .[1][2][3][4] It is a solid at room temperature with a melting

point of 154-155°C.[3][5]
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Property Value Source(s)

CAS Number 32566-01-1 [1][2][4]

Molecular Formula C₁₄H₁₂N₂ [1][2][3][4]

Molecular Weight 208.26 g/mol [1][2][3][4]

Physical Form Solid [5]

Melting Point 154-155°C [3][5]

Boiling Point 437.9°C at 760 mmHg [3]

Density 1.229 g/cm³ [3]

Hazard Identification and Classification
2-(2-Aminophenyl)indole is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its irritant properties.

GHS Classification
Hazard Class Category Hazard Statement Source(s)

Skin Irritation 2
H315: Causes skin

irritation
[5]

Eye Irritation 2A
H319: Causes serious

eye irritation
[5]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

3
H335: May cause

respiratory irritation
[5]

GHS Label Elements
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Element Description Source(s)

Pictogram [5]

Signal Word Warning [5]

Safe Handling and Personal Protective Equipment
(PPE)
Due to its irritant nature, strict adherence to safety protocols is mandatory when handling 2-(2-
Aminophenyl)indole. This includes the use of appropriate engineering controls and personal

protective equipment.

Engineering Controls
Ventilation: Work with this compound should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize the inhalation of dust or aerosols.[6]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are essential to protect the eyes

from splashes and airborne particles.[7][8][9]

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile, neoprene).[7][9]

[10] Ensure that gloves are inspected before use and changed regularly.

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a

NIOSH-approved respirator is necessary.[8][10][11][12] For irritating dusts, a filtering

facepiece (FFP) respirator may be appropriate.[11]

The following diagram illustrates the logical workflow for ensuring personal safety when

handling chemical irritants like 2-(2-Aminophenyl)indole.
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Personal Protective Equipment (PPE) Workflow

Hazard Assessment

Control Measures

PPE Selection

Assess Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Engineering Controls:
Fume Hood/Ventilation

Personal Protective Equipment

If risk remains

Eye Protection:
Goggles/Face Shield

Skin Protection:
Gloves/Lab Coat

Respiratory Protection:
Respirator

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE when handling 2-(2-Aminophenyl)indole.

First-Aid Measures
In the event of exposure to 2-(2-Aminophenyl)indole, immediate first aid is crucial. The

following table summarizes the recommended procedures.
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Exposure Route First-Aid Measures Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

[5]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing. If irritation persists,

seek medical attention.

[5][13]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[13][14][15][16][17]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

medical attention.

[14]

The following diagram outlines the general first-aid response to chemical exposure.
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General First-Aid Response to Chemical Exposure

Immediate Actions

Decontamination Procedures

Chemical Exposure Occurs

Ensure Scene is Safe

Remove from Source of Exposure

Call for Emergency Medical Help Decontaminate

Administer Specific First Aid Flush Skin with Water

Skin/Eye Contact

Flush Eyes with Water

Eye Contact

Move to Fresh Air

Inhalation

Click to download full resolution via product page

Caption: General workflow for first-aid response following chemical exposure.

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Minor Spills: For small spills of the solid material, carefully sweep up the powder to avoid

generating dust.[6] Place the collected material into a sealed container for proper disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Major Spills: Evacuate the area and prevent entry. If the spill is large or if you are not

equipped to handle it, contact your institution's environmental health and safety department

or emergency services.

Stability and Reactivity
Information on the specific chemical incompatibilities of 2-(2-Aminophenyl)indole is limited.

However, as a general precaution, it should be stored away from strong oxidizing agents.

Toxicological Information
There is a lack of publicly available quantitative toxicological data, such as LD50 (lethal dose,

50%) or LC50 (lethal concentration, 50%) values, for 2-(2-Aminophenyl)indole. The known

toxicological effects are its irritant properties on the skin, eyes, and respiratory system.

Biological Activity and Potential Signaling Pathways
While specific signaling pathways for the toxicity of 2-(2-Aminophenyl)indole are not well-

documented, research on indole derivatives suggests a wide range of biological activities.

Some indole-containing compounds have been investigated for their potential as antitumor

agents.[1] The biological activity of 2-(2-Aminophenyl)indole is an area of ongoing research.

[1]

The following diagram illustrates a logical approach to risk management for handling chemical

compounds with irritant properties.
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Risk Management for Handling Chemical Irritants

Hazard Identification

Risk Assessment

Control Measures

Emergency Response

Identify Chemical as Irritant
(Skin, Eye, Respiratory)

Assess Potential Exposure Routes:
- Inhalation

- Dermal Contact
- Eye Contact

First Aid Procedures Spill Cleanup Procedures

Assess Severity of Potential Harm

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)
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Caption: A logical framework for managing the risks associated with chemical irritants.

Experimental Protocols
Detailed, peer-reviewed experimental protocols specifically for the safety assessment of 2-(2-
Aminophenyl)indole are not readily available in the public domain. Standard toxicological

assays for skin and eye irritation, as well as for inhalation toxicity, would be required to

generate quantitative data. Researchers planning to work extensively with this compound

should consider conducting a thorough literature search for any new toxicological studies and

consult with their institution's safety professionals to develop appropriate protocols.
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Conclusion
2-(2-Aminophenyl)indole is a chemical that requires careful handling due to its irritant

properties. While quantitative toxicity data is currently lacking, the available information from

safety data sheets provides a clear basis for implementing effective safety measures. By

adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug

development professionals can minimize the risks associated with the handling and use of this

compound. Continuous monitoring of new toxicological data is recommended as the scientific

understanding of this and similar compounds evolves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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